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Compound of Interest

Compound Name:
2-(2-

Bromophenoxy)propanohydrazide

CAS No.: 362495-44-1

Cat. No.: B2539148

Get Quote

Technical Monograph: 2-(2-
Bromophenoxy)propanohydrazide
Structural Characterization, Synthetic Pathways, and Pharmacophore Utility

Executive Summary
2-(2-Bromophenoxy)propanohydrazide is a specialized organic intermediate belonging to

the class of phenoxyalkanoic acid hydrazides. It serves as a critical "linker scaffold" in

medicinal chemistry, primarily utilized to synthesize heterocyclic pharmacophores such as

1,2,4-triazoles, 1,3,4-oxadiazoles, and Schiff base hydrazones.

This guide provides a comprehensive technical analysis of the compound, detailing its

synthesis from 2-bromophenol, its spectroscopic signature, and its downstream application in

developing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. The

ortho-position of the bromine atom introduces specific steric and electronic effects that
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distinguish it from its para-substituted congeners, influencing both crystal packing and receptor

binding affinity in derivative compounds.

Chemical Identity & Structural Analysis
Nomenclature and Identifiers

Property Detail

IUPAC Name 2-(2-Bromophenoxy)propanehydrazide

Molecular Formula

Molecular Weight 259.10 g/mol

Core Moiety Phenoxyalkanoic acid hydrazide

Key Functional Groups
Ether (-O-), Hydrazide (-CONHNH₂), Aryl Halide

(Ar-Br)

Chiral Center
C2 of the propyl chain (typically synthesized as

a racemic mixture)

Stereochemical & Electronic Implications
The molecule features a chiral center at the

-carbon relative to the carbonyl group.

Ortho-Effect: Unlike the 4-bromo isomer, the 2-bromo substituent exerts a steric influence on

the ether oxygen. This restricts the rotational freedom of the phenoxy ring, potentially locking

the molecule into a preferred conformation that favors specific binding pockets in biological

targets (e.g., COX-1/COX-2 enzymes).

Lipophilicity: The bromine atom enhances lipophilicity (

), improving membrane permeability for drug derivatives.

Synthetic Pathways (The "How-To")
The synthesis follows a validated two-step protocol: Williamson Ether Synthesis followed by

Nucleophilic Acyl Substitution (Hydrazinolysis).
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Reaction Workflow Diagram
The following diagram illustrates the retrosynthetic logic and forward reaction flow.

Step 1: Etherification

Step 2: Hydrazinolysis

2-Bromophenol
(Starting Material)

Ethyl 2-(2-bromophenoxy)propionate
(Ester Intermediate)

K2CO3, Acetone
Reflux 8-10h

Ethyl 2-chloropropionate
(Reagent)

2-(2-Bromophenoxy)propanohydrazide
(Target)

EtOH, Reflux 4-6h
(-EtOH)

Hydrazine Hydrate
(NH2NH2 H2O)

Click to download full resolution via product page

Caption: Two-step synthesis of 2-(2-Bromophenoxy)propanohydrazide via ester

intermediate.

Detailed Experimental Protocol
Step 1: Synthesis of Ethyl 2-(2-bromophenoxy)propionate

Reagents: 2-Bromophenol (0.1 mol), Ethyl 2-chloropropionate (0.1 mol), Anhydrous

Potassium Carbonate (

, 0.15 mol).

Solvent: Dry Acetone (50 mL).

Procedure:

Dissolve 2-bromophenol in dry acetone.
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Add anhydrous

(acts as a base to deprotonate the phenol).

Add ethyl 2-chloropropionate dropwise.

Reflux the mixture for 8–10 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate

8:2).

Filter the hot solution to remove inorganic salts (

, excess carbonate).

Evaporate the solvent to obtain the ester as an oily liquid.

Step 2: Hydrazinolysis to Target Hydrazide
Reagents: Ester from Step 1 (0.05 mol), Hydrazine Hydrate 99% (0.1 mol).

Solvent: Absolute Ethanol (30 mL).

Procedure:

Dissolve the ester in absolute ethanol.

Add hydrazine hydrate dropwise with constant stirring. Note: Excess hydrazine drives the

equilibrium toward the hydrazide.

Reflux for 4–6 hours.

Cool the mixture to room temperature, then pour onto crushed ice/water.

The solid hydrazide will precipitate. Filter, wash with cold water, and recrystallize from

ethanol.

Spectroscopic Characterization
Validation of the structure relies on confirming the loss of the ester ethoxy group and the

appearance of hydrazide protons.
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Technique
Expected Signal (ppm /
cm⁻¹)

Assignment

FT-IR 3200–3350 cm⁻¹
and

stretching (Doublet/Broad)

1660–1690 cm⁻¹ (Amide I) stretching

1240 cm⁻¹ (Ether) asymmetric stretch

¹H-NMR (DMSO-d6) 9.2–9.5 (s, 1H) (Amide proton)

4.2–4.5 (br s, 2H) (Amino protons)

4.8 (q, 1H) (Methine proton)

1.5 (d, 3H) (Methyl group)

6.8–7.6 (m, 4H) Aromatic protons (Ar-H)

Critical Quality Attribute (CQA): The disappearance of the ester triplet (

1.2) and quartet (

4.1) in NMR confirms the completion of Step 2.

Biological & Pharmacological Utility[3][5][6][7][8][9]
The hydrazide group is a "privileged structure" in drug design. It is rarely the final drug but

rather the reactive gateway to heterocyclic bioactive agents.

Downstream Synthesis Pathways
The following Graphviz diagram details how this core molecule is transformed into active

pharmaceutical ingredients (APIs).
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Caption: Divergent synthesis of bioactive heterocycles from the hydrazide core.

Therapeutic Applications
Antimicrobial (Triazoles): Reaction with carbon disulfide (

) yields oxadiazole thiones or triazole thiones. These derivatives disrupt bacterial cell wall
synthesis.

Anti-inflammatory (NSAID Analogs): The 2-bromophenoxy moiety mimics the structure of

ibuprofen/naproxen. Converting the hydrazide to a 1,3,4-oxadiazole retains COX-2 inhibition

while reducing the gastric ulceration side effects typical of acidic NSAIDs [1].

Antitubercular: Hydrazones derived from this compound (via reaction with aldehydes) have

shown efficacy against Mycobacterium tuberculosis by inhibiting mycolic acid synthesis,

similar to Isoniazid [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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